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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

Technical Support Center: Strontium-85 Stock
Solutions

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Strontium-85 (Sr-85) stock solutions.

Frequently Asked Questions (FAQSs)

Q1: What are the key quality control parameters for a Strontium-85 stock solution?

Al: The primary quality control parameters for an Sr-85 stock solution include radionuclidic
purity, radiochemical purity, specific activity, and activity concentration. These parameters
ensure the identity, purity, and strength of the radionuclide for experimental use.

Q2: How should | store my Strontium-85 stock solution?

A2: Strontium-85 stock solutions should be stored in a well-shielded container, typically behind
0.7 cm of lead, in a designated radioactive materials storage area.[1] The storage temperature
should be as recommended by the manufacturer, generally at room temperature (15-25°C),
unless otherwise specified. Always consult the Certificate of Analysis (CoA) and Safety Data
Sheet (SDS) for specific storage instructions.

Q3: What is the half-life of Strontium-85, and how does it affect my experiments?
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A3: The half-life of Strontium-85 is approximately 64.85 days.[2] It is crucial to account for
radioactive decay when planning experiments and calculating the activity of the solution at the
time of use. The activity of the stock solution will decrease over time, which may impact
experimental results if not corrected for.

Q4: What are the common impurities in a Strontium-85 stock solution?

A4: Impurities can be categorized as either radionuclidic or radiochemical. Radionuclidic
impurities are other radioactive isotopes, which can arise from the production method.
Radiochemical impurities are different chemical forms of Strontium-85, such as colloids or
complexes, that may form during production or storage.

Troubleshooting Guides
Radiochemical Purity Testing (by Radio-TLC)

Problem: Streaking or elongated spots on the radio-TLC plate.

o Possible Cause 1: Sample Overload. Applying too much of the Sr-85 stock solution to the
TLC plate can lead to streaking.

o Solution: Dilute the sample and re-spot a smaller volume on the TLC plate.

o Possible Cause 2: Inappropriate Solvent System. The polarity of the mobile phase may not
be suitable for the chemical form of your strontium.

o Solution: Adjust the polarity of the solvent system. If your compound is acidic, adding a
small amount of a volatile acid (e.g., 0.1% acetic acid) to the mobile phase can improve
spot shape. Conversely, for basic compounds, adding a small amount of a volatile base
(e.g., 0.1% triethylamine) may be beneficial.[3][4]

o Possible Cause 3: Interaction with the Stationary Phase. The strontium compound may be
strongly interacting with the silica or alumina on the TLC plate.

o Solution: Consider using a different type of TLC plate (e.qg., reversed-phase C18) or
modifying the mobile phase to reduce strong interactions.

Problem: Unexpected or multiple spots on the radio-TLC plate.
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e Possible Cause 1: Radiochemical Impurities. The stock solution may contain different
chemical forms of Sr-85.

o Solution: Review the production and storage history of the stock solution. If the impurities
are significant, the solution may not be suitable for your experiment. Contact the
manufacturer for further information.

» Possible Cause 2: Contamination. The TLC plate, spotting equipment, or developing
chamber may be contaminated.

o Solution: Ensure all equipment is clean. Use fresh solvent for the mobile phase. Run a
blank TLC plate (without sample) to check for contamination.

o Possible Cause 3: Decomposition. The Sr-85 compound may be degrading on the TLC plate.

o Solution: Develop the TLC plate immediately after spotting and drying. Ensure the spotting
solvent is appropriate and does not cause degradation.

Radionuclidic Purity Testing (by Gamma Spectroscopy)

Problem: Unidentified peaks in the gamma spectrum.

e Possible Cause 1: Background Radiation. Peaks from naturally occurring radioactive
materials (e.g., K-40, radon daughters) may be present in the background spectrum.

o Solution: Acquire a background spectrum for the same counting time without the Sr-85
source and subtract it from the sample spectrum. Ensure proper shielding of the detector.

e Possible Cause 2: Radionuclidic Impurities. The stock solution may contain other gamma-
emitting radionuclides.

o Solution: Compare the energies of the unknown peaks to a radionuclide library to identify
potential impurities.[5] Common impurities can arise from the target material used for
production. If significant impurities are identified, the stock solution may not meet the
required specifications.

o Possible Cause 3: Sum Peaks or Escape Peaks. High activity samples can lead to sum
peaks (two photons detected simultaneously). High-energy gamma rays can also produce
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single or double escape peaks.

o Solution: Review the decay scheme of Sr-85 and potential impurities to identify expected
sum and escape peaks. If necessary, increase the source-to-detector distance to reduce
summing effects.

Problem: Incorrect peak energy or broad peaks.

o Possible Cause 1: Incorrect Energy Calibration. The gamma spectroscopy system may not
be properly calibrated.

o Solution: Perform an energy calibration using standard sources with well-known gamma-
ray energies covering the energy range of interest.

o Possible Cause 2: High Count Rate. A very high count rate can lead to peak broadening and
shifts.

o Solution: Reduce the sample activity or increase the distance between the sample and the
detector.

e Possible Cause 3: Detector Issues. The detector may be malfunctioning.

o Solution: Consult the instrument manual for troubleshooting steps or contact the

manufacturer for service.

Quantitative Data Summary

The following table summarizes typical quality control specifications for Strontium-85 stock
solutions. Values may vary by manufacturer, so always refer to the product-specific Certificate
of Analysis.
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Parameter Specification

Radionuclidic Purity > 99%][2]

Radiochemical Purity > 95% (as SrCl2)

Specific Activity > 370 MBg/mg (> 10 mCi/mg)[2]
Activity Concentration > 1.85 MBg/mL (> 0.05 mCi/mL)[2]
Half-life 64.85 days[2]

Major Gamma Emission 514 keV

Experimental Protocols
Determination of Radiochemical Purity by Radio-TLC

Objective: To separate and quantify the different chemical forms of Strontium-85 in the stock

solution.
Materials:

Strontium-85 stock solution

Silica gel TLC plates

Developing chamber

Mobile phase: e.g., 0.9% Sodium Chloride solution or other suitable solvent system

Spotting capillaries or micropipette

Radio-TLC scanner or phosphor imager
Methodology:

o Prepare the developing chamber by adding the mobile phase to a depth of approximately 0.5
cm. Cover the chamber and allow the atmosphere to saturate for at least 15 minutes.

e Using a pencil, gently draw a faint origin line about 1.5 cm from the bottom of the TLC plate.
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o Carefully spot a small volume (1-2 L) of the Strontium-85 stock solution onto the center of
the origin line. Allow the spot to dry completely.

» Place the TLC plate into the developing chamber, ensuring the origin line is above the
solvent level.

» Allow the mobile phase to ascend the plate until it is about 1 cm from the top.

» Remove the plate from the chamber and immediately mark the solvent front with a pencil.
Allow the plate to dry completely in a fume hood.

¢ Analyze the distribution of radioactivity on the TLC plate using a radio-TLC scanner or by
exposing it to a phosphor screen and imaging.

o Calculate the radiochemical purity by determining the percentage of radioactivity in the main
spot relative to the total radioactivity on the plate.

Determination of Radionuclidic Purity by Gamma
Spectroscopy

Objective: To identify and quantify the gamma-emitting radionuclides present in the Strontium-
85 stock solution.

Materials:

e Strontium-85 stock solution

e High-purity germanium (HPGe) or sodium iodide (Nal) gamma spectrometer
 Vial or container suitable for counting

 Certified radionuclide sources for energy and efficiency calibration
Methodology:

» Perform energy and efficiency calibrations of the gamma spectrometer according to standard
laboratory procedures.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Place a known volume of the Strontium-85 stock solution in a suitable counting vial.
» Position the vial in a reproducible geometry relative to the detector.

e Acquire a gamma-ray spectrum for a sufficient time to obtain good counting statistics for the
major peaks.

« |dentify the gamma-ray peaks in the spectrum based on their energies. The primary gamma
ray for Sr-85 is at 514 keV.

« |dentify and quantify any other gamma-emitting radionuclides present.

o Calculate the radionuclidic purity by expressing the activity of Strontium-85 as a percentage
of the total activity of all identified radionuclides.

Measurement of Activity Concentration using a Dose
Calibrator

Objective: To determine the amount of radioactivity per unit volume of the Strontium-85 stock
solution.

Materials:

Strontium-85 stock solution

Calibrated dose calibrator

Appropriate vial or syringe

Shielding for the vial or syringe

Methodology:

o Perform daily quality control checks on the dose calibrator using a long-lived reference
source to ensure its proper functioning.

o Select the correct setting on the dose calibrator for Strontium-85.
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o Carefully measure a precise volume of the Strontium-85 stock solution into a suitable vial or
syringe.

» Place the vial or syringe in the appropriate holder and lower it into the dose calibrator
chamber.

e Record the activity reading from the dose calibrator.
o Correct the measured activity for background radiation if necessary.

o Calculate the activity concentration by dividing the measured activity by the volume of the
solution.

o Ensure all measurements are decay-corrected to a reference date and time.

Visualizations

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: New Batch of Sr-85 Stock Solution

Receive New Batch

4 . . N
Quality Control Testing
Radionuclidic Purity Radiochemical Purity Activity Concentration
(Gamma Spectroscopy) (Radio-TLC) (Dose Calibrator)
\- J

Data Review|and Decision h

Review Results vs. Specifications

Meets Specs Doeg Not Meet Specs

Batch Passes QC Batch Fails QC

J

ing and Action

Troubleshoot OOS Result

Investigate Root Cause

i

Contact Manufacturer

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

—= Out-of-Specification (OOS) Result Observed —

Initial [nvestigation
Y Y Y
(Review calculations and data transfer? Geview instrument performance and calibrationa Review experimental procedure for deviationsa
4 ] N\
Identify Cause
\
Error Identified?
Yes (Calculation) Yes (Instrument) Yes (Procedure) No
Y Y Y
[Analyst Error] Enstrument Malfunction] [Methodological Issue] (No Obvious ErroD
- J
4 q a q N
Corrective Action and Re-analysis
\ A\

Re-analyze Aliquot of Original Sample

New Result Passes 0OO0S Confirmed

Final Actions
\ 4

Quarantine Batch
\ 4
Contact Manufacturer
N

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b084106?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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